1,8-Naphthyridine-3-carboxylic acid, 1,4-dihydro-1-methyl-7-(2-(5-nitro-2-furyl)vinyl)-4-oxo-, (E)-

• CAS No.: 24366-93-6
• Molecular Formula: C16H11N3O6
• Molecular Weight: 341.27 g/mol
• IUPAC Name: 1-methyl-7-[(E)-2-(5-nitrofuran-2-yl)ethenyl]-4-oxo-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C16H11N3O6/c1-18-8-12(16(21)22)14(20)11-6-3-9(17-15(11)18)2-4-10-5-7-13(25-10)19(23)24/h2-8H,1H3,(H,21,22)/b4-2+
• InChI Key: GHYALFXBRYPUHB-DUXPYHPUSA-N
• Isomeric SMILES: CN1C=C(C(=O)C2=C1N=C(C=C2)/C=C/C3=CC=C(O3)[N+](=O)[O-])C(=O)O
• Canonical SMILES: CN1C=C(C(=O)C2=C1N=C(C=C2)C=CC3=CC=C(O3)[N+](=O)[O-])C(=O)O
• Related CAS: 29676-95-7 (potassium salt)

Description

This identifier is a non-proprietary, free, unique, unambiguous, non-semantic, alphanumeric identifier linked to the substance’s molecular structure or descriptive information .

Chemical Reactions Analysis

DS-677, like many organic compounds, can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and can be facilitated by oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the gain of electrons and can be facilitated by reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another and can occur under various conditions depending on the nature of the substituents involved.

Scientific Research Applications

DS-677 has a range of scientific research applications across various fields:

Chemistry: It can be used as a reagent or intermediate in organic synthesis.

Biology: It may be used in studies involving biochemical pathways and molecular interactions.

Industry: It can be utilized in the development of new materials or chemical processes.

Comparison with Similar Compounds

DS-677 can be compared with other similar compounds based on its molecular structure and properties. Similar compounds include those with analogous functional groups or structural motifs. The uniqueness of DS-677 lies in its specific molecular configuration, which may confer distinct chemical and biological properties .